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Compound of Interest

Compound Name: Butopyronoxyl!

Cat. No.: B165914

An In-Depth Technical Guide to the Chemical and Physical Properties of Butopyronoxyl

Introduction

Butopyronoxyl, also known by its trade name Indalone, is a chemical compound recognized
for its efficacy as an insect repellent.[1][2] This technical guide provides a comprehensive
overview of its chemical and physical properties, tailored for researchers, scientists, and
professionals in drug development. The information presented is collated from various scientific
databases and literature, offering a detailed resource for understanding this compound.

Chemical Identification

A clear identification of a chemical compound is fundamental for research and development.
The following table summarizes the key identifiers for Butopyronoxyl.
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Identifier Value
CAS Number 532-34-3[1][2][3]
Butyl 3,4-dihydro-2,2-dimethyl-4-oxo0-2H-pyran-
IUPAC Name Y y Y by
6-carboxylate
Indalone, Butyl mesityl oxide oxalate,
Synonyms ]
Dihydropyrone
Molecular Formula C12H1804
Molecular Weight 226.27 g/mol
inChi INChl=1S/C12H1804/c1-4-5-6-15-11(14)10-7-
n
9(13)8-12(2,3)16-10/h7H,4-6,8H2,1-3H3
InChlKey OKIIJISNGRQAOIGZ-UHFFFAOYSA-N
SMILES CCCCOC(=0)C1=CC(=0)CcCc(0o1)(C)C

Physical and Chemical Properties

The physical and chemical properties of Butopyronoxyl are crucial for its application and
formulation. The data below has been compiled from various sources to provide a
comprehensive profile.
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Property Value
Yellow to pale reddish-brown liquid; Slightly
Appearance _
orange, yellow or green clear liquid
Odor Aromatic
Melting Point <25°C
Boiling Point 256-270 °C at 760 Torr; 112-114 °C
_ 1.054 g/mL at 25 °C; 1.06 g/mL; 1.052-1.060
Density

g/lcm3 at 25 °C

Refractive Index

n20/D 1.477; nD25 1.4745-1.4755

Vapor Pressure

0.00619 mmHg at 25 °C; 3.00e-04 mmHg

Flash Point >230 °F (>110 °C)

Purity > 95% (HPLC)
Solubility

Solvent Solubility

Water Practically insoluble

Alcohol Miscible

Chloroform Miscible

Ether Miscible

Glacial Acetic Acid Miscible

Benzene Soluble

Glycerol Practically insoluble

Ethylene Glycol

Slightly soluble

Refined Petroleum Oils

Slightly soluble

DMSO

100 mg/mL (ultrasonic)
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Stability and Reactivity

Butopyronoxyl is reasonably stable in air but is slowly affected by light. It is a combustible
liquid when exposed to heat or flame. When heated to decomposition, it emits acrid fumes.

Experimental Protocols
Synthesis of Butopyronoxyl

A common method for the preparation of Butopyronoxyl involves the condensation of mesityl
oxide with dibutyl oxalate in the presence of a base such as sodium ethoxide or sodium
butoxide.

A detailed synthesis procedure is described as follows: To a flame-dried flask under a nitrogen
atmosphere, freshly distilled Rawal's diene (1 mmol) and chloroform (2 mL) are added.
Benzaldehyde (1.5 mmol) is then added dropwise. The reaction mixture is stirred at room
temperature for 2 hours and then diluted with dichloromethane. The solution is cooled to -78 °C
and treated with acetyl chloride (2 mmol). After stirring for approximately 30 minutes, saturated
sodium carbonate is added. The organic layer is separated, and the aqueous phase is
extracted twice with dichloromethane. The combined organic phases are dried with magnesium
sulfate, filtered, and concentrated to yield a yellow oil, which is then purified by flash
chromatography to afford the desired dihydropyrone.

Determination of Physical Properties: General
Methodologies

While specific experimental protocols for determining the physical properties of Butopyronoxyl
are not detailed in the provided search results, standard laboratory procedures are typically
employed.

e Melting Point: The melting point of a substance that is liquid at room temperature is
determined by cooling the substance until it solidifies and then gently heating it while
monitoring the temperature at which it melts. For compounds with melting points below room
temperature, a cryostat may be used.

» Boiling Point: The boiling point is typically determined by distillation at atmospheric pressure
(760 Torr). The temperature at which the liquid and vapor phases are in equilibrium is
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recorded as the boiling point.

» Density: The density is measured using a pycnometer or a digital density meter at a specified
temperature, typically 25 °C.

o Refractive Index: The refractive index is measured using a refractometer at a specified
temperature (e.g., 20 °C or 25 °C) and wavelength (typically the sodium D-line, 589 nm).

o Solubility: A known amount of Butopyronoxyl is added to a known volume of the solvent at
a specific temperature. The mixture is agitated until equilibrium is reached, and the
concentration of the dissolved solute is determined, often by spectroscopic or
chromatographic methods.

Visualizations
Logical Workflow for Physicochemical Analysis

Sample Preparation

Butopyronoxyl Sample

Sample Input
Analytical Procedures
\ 4 \
Identification Chemical Properties Physical Properties i .
(CAS, IUPAC, Formula) (Purity, Stability) (MP, BP, Density, RI) Sellualliyy wesilg

Illbuulllclllﬂl. jus
Physical Apparatus
Spectroscopy (NMR, IR) Chromatography (HPLC) (Refract)cl)meterplgycnometer)

Data Inte ;pretation
\

Data Compilation & Analysis

Technical Guide Generation

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b165914?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: A logical workflow diagram illustrating the process of physicochemical analysis for
Butopyronoxyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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